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Compound of Interest

Compound Name: Merimepodib

Cat. No.: B1676299 Get Quote

Merimepodib Technical Support Center
This guide provides researchers, scientists, and drug development professionals with technical

support for experiments involving Merimepodib, focusing on its effects on cell proliferation.

Frequently Asked Questions (FAQs)
Q1: What is the primary mechanism of Merimepodib's effect on cell proliferation?

A1: Merimepodib is a potent and reversible inhibitor of the enzyme inosine monophosphate

dehydrogenase (IMPDH).[1][2] IMPDH is the rate-limiting enzyme in the de novo synthesis

pathway of guanine nucleotides.[3][4] By inhibiting IMPDH, Merimepodib depletes the

intracellular pool of guanine nucleotides (e.g., GTP), which are essential precursors for DNA

and RNA synthesis.[1][5] This disruption of nucleic acid synthesis leads to an anti-proliferative

effect in actively dividing cells, such as lymphocytes and various cancer cell lines.[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.pharmacompass.com/chemistry-chemical-name/merimepodib
https://www.pharmacompass.com/chemistry-chemical-name/merimepodib
https://www.selleckchem.com/products/merimepodib.html
https://pubs.acs.org/doi/10.1021/cr900021w
https://pmc.ncbi.nlm.nih.gov/articles/PMC2737513/
https://pubchem.ncbi.nlm.nih.gov/compound/Merimepodib
https://www.benchchem.com/product/b1676299#how-to-control-for-merimepodib-s-effect-on-cell-proliferation
https://www.benchchem.com/product/b1676299#how-to-control-for-merimepodib-s-effect-on-cell-proliferation
https://www.benchchem.com/product/b1676299#how-to-control-for-merimepodib-s-effect-on-cell-proliferation
https://www.benchchem.com/product/b1676299#how-to-control-for-merimepodib-s-effect-on-cell-proliferation
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1676299?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676299?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

